Cas no 6020-87-7 (Creatine monohydrate)

• Product Name: Creatine monohydrate
• CAS No: 6020-87-7
• MF: C₄H₁₁N₃O₃
• MW: 149.1484
• MDL: MFCD00071582
• CID: 46339
• PubChem ID: 24892629
• Update Time: 2025-08-19

Creatine monohydrate Chemical and Physical Properties

Names and Identifiers

• Creatine Monohydrate
• Amidinosarcosine Monohydrate
• N-carbamimidoyl-N-methylglycine hydrate (1:1)
• [(diaminomethylidene)(methyl)ammonio]acetate
• Creatine Hydrate
• CREATINE HYDRATE(RG)
• Creatine monohydrate creatine,monohydrate
• 2-[carbamimidoyl(methyl)amino]acetic acid,hydrate
• Creatine monohydrate,BR
• N-Amidinosarcosine Hydrate
• 2-(1-Methylguanidino)acetic Acid Hydrate
• N-Amidinosarcosine
• Creatine, monohydrate
• N-Amidinosarcosine monohydrate
• Glycine, N-(aminoiminomethyl)-N-methyl-, monohydrate
• N-(Aminoiminomethyl)-N-methylglycine monohydrate
• 9603LN7R2Q
• AK158914
• Creatine monohydrate, 99%
• Creatinemonohydrate
• Creapure
• creatine-monohydrate
• KSC352S2H
• Creatine Monohydrate 80 Mesh
• Creatine monohydrate, >=98%
• Creatine M
• Creatine monohydrate

• MDL： MFCD00071582
• Inchi： 1S/C4H9N3O2.H2O/c1-7(4(5)6)2-3(8)9;/h2H2,1H3,(H3,5,6)(H,8,9);1H2
• InChI Key： MEJYXFHCRXAUIL-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])N(/C(=N/[H])/N([H])[H])C([H])([H])[H])=O.O([H])[H]
• BRN： 907175

Computed Properties

• Exact Mass: 149.08000
• Monoisotopic Mass: 149.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.4

Experimental Properties

• Color/Form: White crystals or crystalline powders
• Density: 1.3300
• Melting Point: 292 ºC
• Boiling Point: 271.6 °C at 760 mmHg
• Flash Point: 118.1 °C
• PH: 6.9 (10g/l, H2O, 20℃)
• Solubility: 17g/l
• Water Partition Coefficient: 13 g/L (20 ºC)
• PSA: 99.64000
• LogP: -0.36800
• Merck: 2568
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in water, insoluble in ethanol and ether.

Creatine monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：MB7706000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Creatine monohydrate

Comprehensive Guide to Creatine Monohydrate (CAS No. 6020-87-7): Benefits, Usage, and Scientific Insights

Creatine monohydrate (CAS No. 6020-87-7) is one of the most researched and widely used dietary supplements in the world, particularly among athletes, fitness enthusiasts, and individuals seeking to enhance physical performance. This naturally occurring compound, synthesized from amino acids like glycine and arginine, plays a critical role in energy metabolism, especially during high-intensity, short-duration activities. Its popularity stems from its proven efficacy, safety profile, and affordability, making it a staple in sports nutrition.

The chemical structure of creatine monohydrate consists of a creatine molecule bound to a single water molecule, which enhances its stability and bioavailability. This form is often referred to as the "gold standard" due to its extensive validation in clinical studies. Users frequently search for terms like "best creatine monohydrate powder", "how to take creatine for muscle gain", and "creatine monohydrate vs. other forms", reflecting the growing interest in optimizing its benefits.

One of the hottest topics surrounding creatine monohydrate is its role in cognitive health. Emerging research suggests that it may support brain function by increasing phosphocreatine stores, which are vital for ATP production in neurons. Searches like "creatine for brain fog" and "creatine and memory" highlight this trend. Additionally, its potential to aid in post-workout recovery and muscle hydration has made it a favorite among endurance athletes.

From a formulation perspective, creatine monohydrate is highly versatile. It is commonly found in pre-workout supplements, protein shakes, and even functional foods. Manufacturers prioritize micronized versions to improve solubility, addressing common user queries such as "does creatine dissolve in water" and "why does creatine clump". Proper dosing—typically 3–5 grams daily—is another frequently discussed topic, with studies debunking myths like the need for a "loading phase".

Safety and side effects are also top concerns. While creatine monohydrate is generally well-tolerated, searches like "creatine bloating" and "kidney damage from creatine" persist. Current scientific consensus confirms its safety for long-term use in healthy individuals, with minor side effects like water retention being dose-dependent. This aligns with the demand for evidence-based answers, as seen in trending queries such as "is creatine FDA approved".

In summary, creatine monohydrate (CAS No. 6020-87-7) remains a cornerstone of sports and health supplementation. Its dual benefits for physical performance and cognitive function, coupled with ongoing research into new applications, ensure its relevance in an ever-evolving market. Whether you're exploring "vegan creatine sources" or "creatine timing for hypertrophy", this compound offers a scientifically backed solution for diverse goals.